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Compound of Interest

Compound Name: 8-Chloroquinazolin-2-amine

CAS No.: 1185113-73-8

Cat. No.: B1451550 Get Quote

Part 1: Executive Summary & Immediate Action
For Researchers & EHS Personnel: 8-Chloroquinazolin-2-amine (CAS: 1185113-73-8) is a

halogenated nitrogen heterocycle often used as a pharmaceutical intermediate.[1][2] Due to its

halogen content (Chlorine) and biological activity (kinase inhibition potential), it must be

segregated from non-halogenated waste streams to prevent the formation of toxic byproducts

during incineration and to protect aquatic ecosystems.

IMMEDIATE DISPOSAL DIRECTIVE:

🚫 NO DRAIN DISPOSAL: Strictly prohibited due to aquatic toxicity and low water solubility.

🔥 INCINERATION ONLY: Must be destroyed via high-temperature incineration at an

approved facility.[1]

⚠️ SEGREGATION: Classify as "Halogenated Organic Waste."[3]

Part 2: Chemical Profile & Hazard Assessment
Understanding the physicochemical properties is the first step in a self-validating safety

protocol.[1]
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Property Data Operational Implication

Chemical Name 8-Chloroquinazolin-2-amine
Official shipping/manifest

name.

CAS Number 1185113-73-8
Use for waste

profiling/inventory.[1][2][4]

Molecular Formula C₈H₆ClN₃

High Nitrogen/Chlorine

content. Requires specialized

incineration.[1][2][4]

Molecular Weight 179.61 g/mol
Heavy organic; likely settles in

aqueous mixtures.[1][2][4]

Solubility
Low (Water), High (DMSO,

Methanol)

Do not attempt to dilute with

water for disposal.[1][2][4]

GHS Hazards
Acute Tox.[1][2][4][5] (Oral),

Skin Irrit. 2, Eye Dam. 1

Handle as a toxic corrosive

solid.

Scientific Rationale for Classification: The presence of the Chlorine atom at the C-8 position

mandates that this compound be treated as Halogenated Waste. Mixing halogenated

compounds with non-halogenated solvents (e.g., Acetone, Ethanol) in waste drums significantly

increases disposal costs and complicates fuel-blending recycling processes.

Part 3: Waste Segregation & Pre-treatment
Effective disposal begins at the bench. Follow this decision logic to categorize your waste

stream correctly.

Solid Waste (Pure Substance)
Container: High-density polyethylene (HDPE) wide-mouth jar.[1]

Labeling: Must read "Hazardous Waste - Solid, Toxic, Halogenated."

Protocol:

Transfer expired or excess solid using a chemically resistant spatula.
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Do not mix with silica gel or other drying agents unless specified by your facility's waste

vendor.

Seal tightly.[6][7]

Liquid Waste (Mother Liquors/Reaction Mixtures)
Segregation Rule: If the solvent system contains any halogenated solvents (DCM,

Chloroform) OR if the solute (8-Chloroquinazolin-2-amine) is present in concentrations

>1%, the entire mixture defaults to Halogenated Waste.[1][4]

Container: Safety can or amber glass bottle with a vented cap (if evolution of gas is

possible).

Labeling: "Hazardous Waste - Liquid, Halogenated."[1]

Incompatibility: Keep away from strong acids and oxidizers.[3][8][9] Quinazolines are basic;

mixing with strong acids may generate heat or precipitate salts.

Contaminated Debris (PPE, Glassware)[3]
Sharps: Syringes/needles contaminated with the substance go into Red Biohazard/Sharps

bins, labeled with the chemical name.

Soft Debris: Gloves and paper towels go into a Solid Hazardous Waste bag (often yellow or

clear with hazmat tagging), never regular trash.

Part 4: Visual Disposal Workflow
The following diagram illustrates the critical decision points for disposing of 8-
Chloroquinazolin-2-amine in a research setting.
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Start: Waste Generation
(8-Chloroquinazolin-2-amine)

What is the physical state?
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(Gloves, Wipes)

Place in HDPE Wide-Mouth Jar Solvent Type?
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Label: 'Toxic Solid - Halogenated'
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(DCM, Chloroform)

Non-Halogenated
(DMSO, Methanol)
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converts stream to HALOGENATED
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Caption: Decision matrix for segregating 8-Chloroquinazolin-2-amine waste streams. Note

that liquid solutions default to "Halogenated" regardless of the solvent used.

Part 5: Regulatory Compliance & EPA Codes
While 8-Chloroquinazolin-2-amine is not explicitly listed on the EPA "P" or "U" lists by name,

it is regulated under the "Cradle-to-Grave" responsibility of RCRA (Resource Conservation and

Recovery Act).[1][2][4]

Regulatory Body Classification Code Description

EPA (RCRA) D000 / Characteristic

If the waste exhibits toxicity

(TCLP) or is mixed with listed

solvents (F001/F002).[1][2][4]

DOT (Transport) UN 2811

Toxic solids, organic, n.o.s. (8-

Chloroquinazolin-2-amine).[1]

[2][4]

Waste Stream Halogenated Organic

Presence of Chlorine (Cl)

mandates this stream to

prevent equipment corrosion

and ensure proper thermal

destruction.[1][2][4]

Why Incineration? Halogenated aromatics are thermally stable. Standard burial or low-temp

destruction risks leaching into groundwater or forming dioxins.[1] High-temperature incineration

(>1000°C) with scrubber systems is the only validated method to break the C-Cl bond safely.[1]

Part 6: Emergency Spill Response
In the event of a benchtop spill, follow this protocol immediately:

Isolate: Evacuate the immediate area (3-meter radius).

PPE: Don double nitrile gloves, lab coat, and safety goggles. If powder is airborne, use an

N95 or P100 respirator.
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Contain:

Solid Spill: Cover with wet paper towels to prevent dust generation. Scoop into a waste jar.

Liquid Spill: Absorb with vermiculite or a commercial "Organic Solvent" spill kit. Do not use

combustible materials (like sawdust) if the solvent is flammable.

Clean: Wipe the surface with a soap/water solution, followed by an alcohol wipe. Dispose of

all wipes as Contaminated Debris.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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